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Abstract

ML171, also known as 2-acetylphenothiazine, is a potent and selective small-molecule inhibitor
of NADPH Oxidase 1 (NOX1).[1][2][3] Its discovery through high-throughput screening has
provided a valuable chemical probe to investigate the physiological and pathological roles of
NOX1-dependent reactive oxygen species (ROS) generation.[3][4] This document provides a
comprehensive technical overview of the discovery, synthesis, and characterization of ML171,
intended for researchers and professionals in the field of drug development.

Discovery of ML171

The identification of ML171 as a selective NOX1 inhibitor was the result of a high-throughput
screening (HTS) campaign.[3][5] The primary screen utilized a cell-based luminescence assay
to measure the inhibition of NOX1 activity in a human colon cancer cell line.

High-Throughput Screening (HTS) Workflow

The HTS workflow was designed to identify and validate potent and selective inhibitors of
NOX1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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